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Compound of Interest

Compound Name: RGX-104

Cat. No.: B1679319

For Immediate Release: This document provides essential safety and logistical information for
the proper disposal of RGX-104, a potent liver-X nuclear hormone receptor (LXR) agonist.
Researchers, scientists, and drug development professionals must adhere to these procedural
guidelines to ensure a safe laboratory environment and maintain regulatory compliance.

RGX-104, also known as Abequolixron, is an experimental small molecule compound
investigated for its potential in cancer immunotherapy. Due to its biological activity and potential
hazards, all waste containing RGX-104, including the pure compound, solutions, and
contaminated laboratory materials, must be treated as hazardous chemical waste.

Summary of Key Disposal Principles

Disposal of RGX-104 and associated waste must be conducted in accordance with all
applicable national, state, and local regulations. The primary principle is to prevent the release
of this active pharmacological agent into the environment.
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Waste Stream

Recommended Disposal Method

Unused/Expired RGX-104 (Solid)

Dispose of as hazardous chemical waste. Do

not discard in regular trash or down the drain.

Solutions Containing RGX-104

Collect in a sealed, properly labeled, and leak-

proof hazardous waste container.

Contaminated Labware (e.g., vials, pipette tips,

gloves, weighing paper)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Spill Cleanup Materials

Collect all materials used for spill cleanup into a

sealed, hazardous waste container.

Physical and Chemical Properties of RGX-104

A comprehensive understanding of the physical and chemical properties of RGX-104 is crucial

for its safe handling and disposal.

Property

Value

Chemical Name

Abequolixron

Synonyms

RGX-104, SB-742881

CAS Number

610318-54-2[1]

Molecular Formula

C34H33CIFsNOs3[1]

Molecular Weight 596.08 g/mol [1]
Appearance White to off-white solid[2]
- Soluble in DMSO (e.g., 125 mg/mL)[3];
Solubility )
Insoluble in water[4]
Store at 4°C, protect from light. In solvent, store
Storage

at -80°C for up to 6 months.[2]

Step-by-Step Disposal Protocol
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Adherence to the following step-by-step protocol is mandatory for the safe disposal of RGX-
104.

o Segregation: At the point of generation, all waste contaminated with RGX-104 must be
segregated from other laboratory waste streams. This includes unused compounds, stock
solutions, and all contaminated consumables.

e Containment:

o Solid Waste: Place unused or expired RGX-104 and contaminated solids (e.g., weighing
paper, gloves, pipette tips) into a designated, robust, and sealable hazardous waste
container.

o Liquid Waste: Collect all solutions containing RGX-104 in a dedicated, leak-proof, and
shatter-resistant container. This container must be kept closed when not in use.

e Labeling: All hazardous waste containers must be accurately and clearly labeled with the
words "Hazardous Waste," the full chemical name "RGX-104 (Abequolixron),” and the CAS
number (610318-54-2).

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from incompatible materials, following all institutional guidelines for hazardous waste
storage.

» Disposal Request: Arrange for the collection of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor. Do not attempt to dispose of this waste through standard
municipal channels. The Safety Data Sheet for RGX-104 specifies that disposal should be to
a regulated landfill site or other approved method for hazardous or toxic wastes, and
collection should be arranged through a specialized disposal company.[5]

RGX-104 Signaling Pathway and Experimental
Workflow

RGX-104 is an agonist of the Liver X Receptor (LXR), which plays a key role in regulating lipid
metabolism and inflammation. In the context of cancer immunotherapy, RGX-104 activates the
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LXR, leading to the transcriptional activation of the Apolipoprotein E (ApoE) gene.[6] This, in
turn, leads to the depletion of myeloid-derived suppressor cells (MDSCs), which are known to
inhibit anti-tumor immune responses.[7][8]

Tumor Microenvironment

Myeloid-Derived Suppressor Cell (MDSC)

Teduces Immune Suppression
induces leads to results in
ApoE Gene Transcription ApoE Protein MDSC Depletion

RGX-104

Enhanced Anti-Tumor
Immunity

Click to download full resolution via product page

RGX-104 signaling pathway leading to enhanced anti-tumor immunity.

A typical experimental workflow for assessing the in vitro activity of RGX-104 involves several
key steps, from cell culture to data analysis.
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(e.g., cancer cell lines, (in DMSO)
immune cells)
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3. Treat Cells with RGX-lOLD

(various concentrations)
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5. Perform Cell-Based Assay
(e.g., viability, gene expression,
cytokine production)

l

6. Data Acquisition & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of RGX-104: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679319#rgx-104-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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